4-(1H-benzo[d]imidazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C15H21N5O2/c1-22-11-6-16-15(21)20-9-7-19(8-10-20)14-17-12-4-2-3-5-13(12)18-14/h2-5H,6-11H2,1H3,(H,16,21)(H,17,18)
• InChI Key: FTFWCLMCVDMJRN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCN(CC1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C15H21N5O2
• Molecular Weight: 303.36 g/mol
• CAS No.: 1208468-03-4

Description

The compound “4-(1H-benzo[d]imidazol-2-yl)-N-(2-methoxyethyl)piperazine-1-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a predicted boiling point of 645.7±55.0 °C, a predicted density of 1.13±0.1 g/cm3, and a predicted pKa of 8.73±0.10.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis of various heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from certain key intermediates. These compounds have been investigated for their anti-inflammatory, analgesic, and antimicrobial activities. Studies have shown that specific derivatives exhibit high inhibitory activity on cyclooxygenase-2 (COX-2), indicating potential use as anti-inflammatory agents (A. Abu-Hashem et al., 2020).

Antimicrobial and Antiviral Activities

New piperazine derivatives have been synthesized and evaluated for their antimicrobial and antiviral activities. For instance, compounds targeting HIV-1 and HIV-2 have shown promising results in vitro, highlighting the therapeutic potential of piperazine derivatives in treating viral infections (N. Al-Masoudi et al., 2007).

Antimycobacterial Activity

Research into imidazo[1,2-a]pyridine-3-carboxamide derivatives has uncovered compounds with considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. These findings support the potential for developing new antimycobacterial treatments (Kai Lv et al., 2017).

Anti-Inflammatory Properties

Studies on novel imidazole derivatives have identified compounds with significant anti-inflammatory activity, assessed through in-vitro and in-vivo methods. Such discoveries further the understanding of the therapeutic applications of these derivatives in treating inflammation-related disorders (Aejaz Ahmed et al., 2017).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, mechanism of action, and potential applications. Given the wide range of biological activities exhibited by benzo[d]imidazole compounds, there could be potential for this compound in pharmaceutical applications.